Cas no 1708428-34-5 (5-((3-fluorophenyl)amino)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-((3-fluorophenyl)amino)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1708428-34-5
• MF: C₉H₇FN₄O₂
• MW: 222.175884485245
• MDL: MFCD26382846
• CID: 5580388
• PubChem ID: 91811927
• Update Time: 2025-06-29

5-((3-fluorophenyl)amino)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((3-fluorophenyl)amino)-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-[(3-fluorophenyl)amino]-

• MDL： MFCD26382846
• Inchi： 1S/C9H7FN4O2/c10-5-2-1-3-6(4-5)11-8-7(9(15)16)12-14-13-8/h1-4H,(H,15,16)(H2,11,12,13,14)
• InChI Key： OAEBXOSPTXIPEK-UHFFFAOYSA-N
• SMILES： N1C(NC2=CC=CC(F)=C2)=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.621±0.06 g/cm3(Predicted)
• Boiling Point: 463.4±40.0 °C(Predicted)
• pka: 3.39±0.50(Predicted)

Additional information on 5-((3-fluorophenyl)amino)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-((3-Fluorophenyl)amino)-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 1708428-34-5)

5-((3-Fluorophenyl)amino)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1708428-34-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their unique chemical properties and biological activities. The presence of a fluorine atom and an amine group in its structure makes it particularly interesting for various applications, including drug discovery and development.

The chemical structure of 5-((3-fluorophenyl)amino)-1H-1,2,3-triazole-4-carboxylic acid is characterized by a 1,2,3-triazole ring system with a carboxylic acid group at the 4-position and an amino group substituted with a 3-fluorophenyl moiety. This combination of functional groups imparts distinct physicochemical properties to the molecule, making it suitable for a wide range of biological studies.

In recent years, the development of new drugs targeting specific biological pathways has become increasingly important. The versatility of 1,2,3-triazoles in forming stable linkages through click chemistry reactions has made them valuable intermediates in the synthesis of complex molecules. 5-((3-fluorophenyl)amino)-1H-1,2,3-triazole-4-carboxylic acid is no exception and has been utilized in various synthetic routes to create bioactive compounds.

One of the key areas where 5-((3-fluorophenyl)amino)-1H-1,2,3-triazole-4-carboxylic acid has shown promise is in the field of anticancer drug development. Research has demonstrated that certain 1,2,3-triazole derivatives exhibit potent antiproliferative activity against various cancer cell lines. The fluorine substitution on the phenyl ring can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors for improving drug efficacy and reducing side effects.

Beyond cancer research, 5-((3-fluorophenyl)amino)-1H-1,2,3-triazole-4-carboxylic acid has also been explored for its potential as an antimicrobial agent. Studies have shown that triazole derivatives can disrupt bacterial cell walls and inhibit essential enzymes involved in microbial metabolism. The presence of a carboxylic acid group can enhance the compound's ability to interact with target proteins, making it a promising candidate for developing new antibiotics.

In addition to its biological applications, 5-((3-fluorophenyl)amino)-1H-1,2,3-triazole-4-carboxylic acid has been used as a building block in materials science. The robust nature of the triazole ring and its ability to form strong hydrogen bonds make it suitable for constructing supramolecular assemblies and functional materials. These materials can have applications in areas such as drug delivery systems and sensors.

The synthesis of 5-((3-fluorophenyl)amino)-1H-1,2,3-triazole-4-carboxylic acid typically involves multistep reactions that include the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This click chemistry approach provides high yields and excellent selectivity, making it a preferred method for synthesizing this compound on both small and large scales.

To further enhance its utility in pharmaceutical research, efforts have been made to modify the structure of 5-((3-fluorophenyl)amino)-1H-1,2,3-triazole-4-carboxylic acid. For example, substituting different functional groups on the phenyl ring or modifying the carboxylic acid moiety can lead to compounds with improved pharmacokinetic properties and enhanced biological activity. These structural modifications are often guided by computational methods such as molecular docking studies and quantitative structure–activity relationship (QSAR) analysis.

In conclusion, 5-((3-fluorophenyl)amino)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1708428-34-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications and optimize its performance in different contexts.